![molecular formula C14H13N3O B4623368 5-(allylamino)-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile](/img/structure/B4623368.png)
5-(allylamino)-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of related 5-alkylamino-1,3-oxazole-4-carbonitriles involves the introduction of alkylamino groups to the oxazole ring, potentially through reactions involving phthalimidoalkyl substituents or via nucleophilic substitution reactions. These methods could provide a framework for synthesizing the compound by modifying the substituents accordingly to achieve the desired 3-methylphenyl and allylamino components (Chumachenko, Shablykin, Vasilenko, & Brovarets, 2014).
Molecular Structure Analysis
Molecular structure analysis of similar compounds, such as various oxazole derivatives, can be conducted using spectroscopic techniques (FT-IR, NMR) and quantum chemical studies. These analyses provide detailed insights into the geometry, bond orders, and electronic properties of the molecules. For instance, studies on related compounds have utilized DFT and HF methods to investigate molecular geometry and vibrational frequencies, offering a methodological basis for analyzing the structure of 5-(allylamino)-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile (Fatma, Bishnoi, & Verma, 2015).
Chemical Reactions and Properties
Chemical reactions involving 5-alkylamino-1,3-oxazole-4-carbonitriles often result in the formation of novel compounds through interactions with reagents like hydrazine hydrate or acetylacetone. These reactions can lead to the substitution at specific positions on the oxazole ring or cyclization to form new heterocyclic structures, indicating the reactive versatility of such compounds (Shablykin, Brovarets, & Drach, 2007).
Physical Properties Analysis
The physical properties of oxazole derivatives, including solubility, melting point, and crystalline structure, can be assessed through experimental measurements and computational predictions. These properties are crucial for understanding the compound's behavior in various solvents and conditions, which is essential for its application in chemical synthesis and material science.
Chemical Properties Analysis
Chemical properties, such as reactivity with different chemical groups, stability under various conditions, and potential for further functionalization, are key aspects of 5-(allylamino)-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile. Studies on similar compounds have explored their reactions with nitrogen-containing bases, providing insights into the nucleophilic substitution reactions and potential for generating a range of derivative compounds (Shablykin, Brovarets, Drach, & Rusanov, 2008).
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis and Some Properties of 5-Alkylamino-1,3-oxazole-4-carbonitriles : This study focuses on the synthesis of 5-alkylamino-1,3-oxazole-4-carbonitriles, demonstrating the versatility of these compounds in chemical reactions. The reaction of these compounds with hydrazine hydrate leads to the formation of different products depending on the substituents, showcasing their potential as intermediates in organic synthesis Chumachenko et al., 2014.
Anticancer Applications
Anticancer Evaluation of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles : This research presents the synthesis, characterization, and in vitro anticancer evaluation of novel 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles. The compounds exhibit significant growth inhibitory and cytostatic activities against a range of cancer cell lines, highlighting their potential as frameworks for developing new anticancer drugs Kachaeva et al., 2018.
Corrosion Inhibition
Corrosion Inhibition Performance of Pyranopyrazole Derivatives : A study on the inhibition efficiency of pyranopyrazole derivatives for mild steel corrosion in HCl solution. Although not directly related to the specific compound , this research indicates the potential of structurally similar heterocyclic compounds in corrosion inhibition applications Yadav et al., 2016.
Applications in Fluorescent Probes
Fluorescent Molecular Probes : The study on 2,5-diphenyloxazoles, including those with similar structural motifs to 5-(allylamino)-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile, explores their use as fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, useful for developing sensitive fluorescent molecular probes for biological research Diwu et al., 1997.
properties
IUPAC Name |
2-(3-methylphenyl)-5-(prop-2-enylamino)-1,3-oxazole-4-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O/c1-3-7-16-14-12(9-15)17-13(18-14)11-6-4-5-10(2)8-11/h3-6,8,16H,1,7H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFAAZJFIXGXFKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=C(O2)NCC=C)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methylphenyl)-5-(prop-2-en-1-ylamino)-1,3-oxazole-4-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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